Cas no 106213-87-0 (4-Propylnaphthalen-1-amine)

• Product Name: 4-Propylnaphthalen-1-amine
• CAS No: 106213-87-0
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• MDL: MFCD20712727
• CID: 2360950
• Update Time: 2025-06-14

4-Propylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-propylnaphthalen-1-amine
• 4-Propyl-naphthalen-1-ylamine
• 4-propylnaphthalen-1-amine HCl salt
• 4-Propylnaphthalen-1-amine

• MDL： MFCD20712727
• Inchi： 1S/C13H15N/c1-2-5-10-8-9-13(14)12-7-4-3-6-11(10)12/h3-4,6-9H,2,5,14H2,1H3
• InChI Key： LCMSCGHUSKOOSA-UHFFFAOYSA-N
• SMILES： NC1C=CC(=C2C=CC=CC2=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-Propylnaphthalen-1-amine

Research Brief on 4-Propylnaphthalen-1-amine (CAS: 106213-87-0): Recent Advances and Applications in Chemical Biology and Medicine

4-Propylnaphthalen-1-amine (CAS: 106213-87-0) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a propyl substituent on the naphthalene ring, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a building block for more complex molecules, its interactions with biological targets, and its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Propylnaphthalen-1-amine serves as a crucial intermediate in the synthesis of novel kinase inhibitors. The research team utilized this compound to develop a series of potent and selective inhibitors targeting tyrosine kinases involved in cancer progression. The structural flexibility of 4-Propylnaphthalen-1-amine allowed for efficient modifications that improved both binding affinity and pharmacokinetic properties of the final drug candidates.

In the field of chemical biology, researchers have employed 4-Propylnaphthalen-1-amine as a fluorescent probe due to its distinctive photophysical characteristics. A 2022 publication in ACS Chemical Biology reported its use in developing environment-sensitive fluorescent markers for studying protein conformational changes. The compound's ability to exhibit significant fluorescence shifts in response to local polarity changes makes it particularly valuable for real-time monitoring of biomolecular interactions.

Recent pharmacological investigations have revealed promising neuroprotective properties of 4-Propylnaphthalen-1-amine derivatives. A 2023 study in Neuropharmacology demonstrated that certain structural analogs of this compound showed significant efficacy in protecting neuronal cells against oxidative stress, suggesting potential applications in neurodegenerative disease treatment. The mechanism appears to involve modulation of mitochondrial function and reduction of reactive oxygen species production.

The compound's safety profile and metabolism have also been subjects of recent research. A 2024 toxicological study published in Chemical Research in Toxicology provided comprehensive data on the metabolic pathways of 4-Propylnaphthalen-1-amine in mammalian systems, identifying the major metabolites and their biological activities. This information is crucial for further development of this compound and its derivatives as potential therapeutic agents.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 4-Propylnaphthalen-1-amine have been developed. A 2023 paper in Organic Process Research & Development described a green chemistry approach using catalytic hydrogenation that significantly improved the yield and reduced environmental impact compared to traditional synthetic routes. These advances in production methods may facilitate broader research and potential commercialization of this compound.

Looking forward, the unique structural features of 4-Propylnaphthalen-1-amine continue to inspire new research directions. Current investigations are exploring its potential in drug delivery systems, particularly as a component of pH-sensitive carriers, and its application in the development of novel antimicrobial agents. The compound's versatility and the growing body of research supporting its various applications suggest that 4-Propylnaphthalen-1-amine will remain an important focus in chemical biology and pharmaceutical research in the coming years.